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Compound of Interest

Compound Name: 3-Bromo-4-chlorobenzotrifluoride

cat. No.: B1265624

An In-depth Technical Guide to the Physicochemical Properties of 3-Bromo-4-
chlorobenzotrifluoride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 3-Bromo-4-chlorobenzotrifluoride, with a specific focus on its melting point.
This compound serves as a versatile building block in organic synthesis, particularly in the
development of pharmaceuticals and agrochemicals.[1][2][3] A thorough understanding of its
physical properties is essential for its effective handling, reaction optimization, and quality
control.

Physicochemical Data

The quantitative properties of 3-Bromo-4-chlorobenzotrifluoride are summarized in the table
below for easy reference and comparison.
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Property Value Source(s)
CAS Number 454-78-4 [1][2][4115]
Molecular Formula C7HsBrCIFs [1][2][5][6]
Molecular Weight 259.45 g/mol [11[2][5][6]
Melting Point -23t0-22 °C [21[3][4][7]
Boiling Point 188-190 °C (at 760 mmHg) [41[5]
Density 1.726 - 1.75 g/mL (at 25 °C) [21[31[4]
Refractive Index n20/D 1.498 - 1.499 [4115]
Appearance C.:olf)rless to light yellow clear IR
liquid
Purity >97% [21[7]

Experimental Protocol: Melting Point Determination

The melting point of 3-Bromo-4-chlorobenzotrifluoride, being below room temperature,
requires a cryostatic method for accurate determination. The following protocol outlines a
standard procedure using a cryo-compatible melting point apparatus.

Objective: To determine the melting point range of solid 3-Bromo-4-chlorobenzotrifluoride.

Apparatus and Materials:

Melting point apparatus with a cooling system (e.g., a circulating bath with a suitable cryo-
coolant like ethanol/dry ice or a Peltier-cooled stage).

o Capillary tubes (thin-walled, one end sealed).

e 3-Bromo-4-chlorobenzotrifluoride sample (solidified).

o Low-temperature thermometer or calibrated digital probe.

e Cold bath (e.g., dry ice/acetone slurry).
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e Mortar and pestle (pre-chilled).
Procedure:

e Sample Preparation:

[¢]

Place a vial containing liquid 3-Bromo-4-chlorobenzotrifluoride into a cold bath to
induce solidification.

o

Once fully solidified, quickly transfer a small amount of the solid to a pre-chilled mortar.

[e]

Grind the solid into a fine powder. This must be done swiftly to prevent melting.

o

Pack the powdered sample into a capillary tube to a height of 2-3 mm by tapping the
sealed end on a hard surface.

e Apparatus Setup:

o Pre-cool the melting point apparatus to approximately -30 °C, which is below the expected
melting point.

o Insert the packed capillary tube into the sample holder of the apparatus.

o Ensure the thermometer or temperature probe is correctly positioned to accurately
measure the temperature of the sample block.

o Determination of Melting Range:

o Set the apparatus to heat at a slow, controlled rate (e.g., 1-2 °C per minute) once the
temperature is near the expected melting point.

o Observe the sample closely through the magnifying lens.

o Record the temperature at which the first drop of liquid appears (the beginning of the
melting range).

o Continue heating at the same rate and record the temperature at which the last crystal of
the solid melts completely (the end of the melting range).
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o Confirmation:
o Perform the measurement in triplicate to ensure accuracy and reproducibility.

o The reported melting point should be the range from the initial to the final temperature
readings.

Visualizations

The following diagrams illustrate the logical workflow for determining the melting point of a sub-
ambient temperature solid and the chemical structure of the target compound.
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Caption: Workflow for Sub-Ambient Melting Point Determination.
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Caption: Chemical Structure of 3-Bromo-4-chlorobenzotrifluoride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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